Cas no 2111743-70-3 (3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2111743-70-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6234537
• PubChem ID: 165529502
• Update Time: 2025-07-19

3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile
• EN300-1460996
• 2111743-70-3

• Inchi： 1S/C9H11N3O/c1-7-8(4-10)5-12(11-7)9-2-3-13-6-9/h5,9H,2-3,6H2,1H3
• InChI Key： BRAPGKQFUOYCDO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.8Ų

Additional information on 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2111743-70-3)

3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2111743-70-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyrazole core substituted with a methyl group at the 3-position and a carbonitrile moiety at the 4-position, while the 1-position is occupied by an oxolan-3-yl (tetrahydrofuran-3-yl) group. This combination of functional groups makes it a versatile intermediate for the synthesis of bioactive molecules.

In recent years, the demand for nitrogen-containing heterocycles like 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The presence of the carbonitrile group offers opportunities for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a key focus for industrial-scale production, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with regulatory standards.

From an environmental perspective, the compound's biodegradability and ecotoxicity are under scrutiny, aligning with the growing emphasis on green chemistry. Sustainable synthesis routes, such as catalytic methods or solvent-free reactions, are being explored to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly manufacturing practices.

In the context of AI-driven drug discovery, 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile has been flagged as a promising scaffold for virtual screening. Machine learning models predict its compatibility with various biological targets, accelerating the identification of lead compounds. This intersection of computational chemistry and experimental validation highlights its relevance in modern research.

For researchers sourcing this compound, factors like supplier reliability, batch consistency, and documentation (e.g., Certificates of Analysis) are critical. The compound's stability under storage conditions—often requiring protection from light and moisture—is another practical consideration. These aspects are frequently discussed in online forums and scientific communities, reflecting real-world challenges.

Looking ahead, 3-methyl-1-(oxolan-3-yl)-1H-pyrazole-4-carbonitrile is poised to play a pivotal role in advancing precision medicine and agrochemical innovation. Its structural flexibility and proven utility in diverse applications make it a valuable asset for both academic and industrial laboratories. Ongoing studies aim to unlock its full potential, solidifying its place in the toolkit of synthetic chemists.